Cas no 168200-97-3 ((2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID)

(2S,3R)-3-Amino-2-hydroxy-4-phenyl-butyric acid is a chiral non-proteinogenic amino acid derivative characterized by its stereospecific (2S,3R) configuration. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical applications, particularly in the development of protease inhibitors and peptidomimetics. Its structural features, including the β-hydroxy-α-amino acid motif and phenylbutyric acid backbone, contribute to its utility in asymmetric synthesis and medicinal chemistry. The defined stereochemistry ensures high enantiomeric purity, making it suitable for stereoselective reactions. Its compatibility with solid-phase peptide synthesis further enhances its applicability in bioactive peptide design. The compound's stability under standard laboratory conditions facilitates handling and storage.

(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID structure

168200-97-3 structure

Product Name:(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID

CAS No:168200-97-3

MF:C₁₀H₁₄ClNO₃

MW:231.676062107086

CID:4610990

Update Time:2025-10-28

(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID Chemical and Physical Properties

Names and Identifiers

- rel-(2R,3S)-3-Amino-2-hydroxy-4-phenylbutanoic acid hydrochloride
- (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID
- Inchi： 1S/C10H13NO3.ClH/c11-8(9(12)10(13)14)6-7-4-2-1-3-5-7;/h1-5,8-9,12H,6,11H2,(H,13,14);1H/t8-,9+;/m0./s1
- InChI Key： OPVMPYQFOLATCK-OULXEKPRSA-N
- SMILES： C(C1C=CC=CC=1)[C@H](N)[C@@H](O)C(=O)O.Cl

Experimental Properties

Color/Form: White to Yellow Solid

(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID Security Information

Signal Word：Warning
Hazard Statement： H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Room temperature

(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	51920-5/G	(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID HCL	168200-97-3	95%	5/G	$2303	2022-06-02
Key Organics Ltd	AS-35938-1g	(2s,3r)-3-amino-2-hydroxy-4-phenyl-butyric acid hcl	168200-97-3	>95%	1g	£981.00	2025-02-09
Key Organics Ltd	AS-35938-0.25g	(2s,3r)-3-amino-2-hydroxy-4-phenyl-butyric acid hcl	168200-97-3	>95%	0.25g	£422.00	2025-02-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	51920-0.25g	(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID HCL	168200-97-3	nan	0.25g	¥3684.00	2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	51920-1g	(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID HCL	168200-97-3	nan	1g	¥9216.00	2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	51920-5g	(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID HCL	168200-97-3	nan	5g	¥27636.00	2025-04-17

(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID

Recent Advances in the Study of (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID (CAS: 168200-97-3): A Comprehensive Research Brief

The compound (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID (CAS: 168200-97-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest studies focusing on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent studies have demonstrated that (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID exhibits unique structural features that make it a promising candidate for the design of enzyme inhibitors. Its stereochemistry and functional groups allow for selective interactions with target proteins, particularly those involved in metabolic pathways and signal transduction. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its binding modes and mechanisms of action.

One of the most notable findings is the compound's potential as a precursor for the synthesis of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID showed potent inhibitory activity against HIV-1 protease, with IC50 values in the nanomolar range. This suggests its applicability in the development of antiretroviral therapies.

In addition to its antiviral properties, (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID has been investigated for its role in modulating immune responses. Preclinical studies have indicated that the compound can influence cytokine production and T-cell activation, making it a potential candidate for autoimmune disease treatment. However, further in vivo studies are required to validate these findings and assess its safety profile.

The synthesis and scalability of (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID have also been areas of active research. Recent advancements in asymmetric synthesis have enabled the production of the compound with high enantiomeric purity, which is crucial for its pharmaceutical applications. A 2022 patent application highlighted an efficient multi-step synthesis route that improves yield and reduces production costs, paving the way for large-scale manufacturing.

Despite these promising developments, challenges remain in the clinical translation of (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between academia and industry will be essential to overcome these hurdles.

In conclusion, (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID (CAS: 168200-97-3) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical and biological properties make it a valuable tool for the development of novel therapeutics targeting a range of diseases. Future research should focus on optimizing its pharmacological profile and exploring its applications in combination therapies.